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Compound of Interest

Compound Name: Bicine

Cat. No.: B094160 Get Quote

An In-Depth Technical Guide to the Solubility of Bicine

Introduction to Bicine
Bicine, chemically known as N,N-bis(2-hydroxyethyl)glycine, is a zwitterionic buffering agent

first described by Norman E. Good and his colleagues.[1] As a member of the "Good's buffers"

series, it is widely utilized in biochemical and molecular biology research.[1] Its structure,

containing an amino group, a carboxyl group, and two hydroxyl groups, renders it a highly polar

compound.[2]

Bicine is particularly valued for its effective buffering range between pH 7.6 and 9.0, which is

suitable for a majority of physiological and enzymatic reactions.[3][4] Common applications

include protein crystallization, enzyme assays, protein separation via electrophoresis, and as a

buffer for the extraction of enzymes from plant species. It is also recommended for use in low-

temperature biochemical work, as it maintains good buffering performance.

Quantitative Solubility Data
The solubility of Bicine is highest in aqueous solutions due to its polar nature. It has high water

solubility and low lipid solubility, which prevents it from permeating cell membranes.

Table 1: Solubility of Bicine in Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b094160?utm_src=pdf-interest
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.goldbio.com/products/bicine
https://www.goldbio.com/products/bicine
https://wap.guidechem.com/question/what-is-bicine-and-its-applica-id130371.html
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.hopaxfc.com/en/product/bicine-buffer
https://hbxdsbio.goldsupplier.com/blog/19317.html
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.benchchem.com/product/b094160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature
Solubility ( g/100
mL)

Molar Solubility
(mol/L)

Source(s)

0 °C ~18.0 g/100 mL 1.10 M

Room Temperature 16.0 g/100 mL ~0.98 M

Note: Molar mass of Bicine is 163.17 g/mol .

Table 2: Solubility of Bicine in Other Solvents
Solvent Classification Solubility

Rationale /
Comments

Source(s)

Ethanol Polar Organic Insoluble

Good's buffers

are generally

insoluble in pure

organic solvents.

Methanol Polar Organic Insoluble

High polarity and

affinity for water

limit solubility in

less polar media.

DMSO Polar Aprotic

Not Reported

(Expected to be

low)

Standard Bicine

powder is

insoluble in most

organic solvents.

Key Factors Influencing Bicine Solubility
The dissolution of Bicine is not static and is influenced by several environmental factors critical

for experimental design.

Effect of Temperature
Temperature has a dual effect on Bicine solutions. While an increase in temperature generally

promotes the dissolution of the powder, it also negatively impacts its stability and buffering

characteristics.
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pKa Dependence: The dissociation constant (pKa) of Bicine is highly sensitive to

temperature. The pKa is approximately 8.35 at 20°C and decreases by about 0.18 for every

10°C increase. This shift can alter the effective pH of the buffer if not accounted for during

temperature changes.

Thermal Degradation: At elevated temperatures, particularly above 50°C, Bicine can

decompose into glycine and ethylene glycol. This degradation releases acidic byproducts,

causing a sharp drop in the solution's pH and compromising the buffer's integrity. For long-

term stability, prepared Bicine buffer solutions should be stored refrigerated at 4°C.

Effect of Solvent and pH
Bicine's zwitterionic nature means its solubility is maximized in polar solvents like water, where

it can engage in hydrogen bonding. It is generally insoluble in pure organic solvents such as

alcohols. The pH of the aqueous solution determines the net charge on the Bicine molecule,

influencing its interaction with other solutes. Its useful pH range for buffering is between 7.6

and 9.0.
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Figure 1. Logical diagram of key factors affecting the solubility of Bicine powder.
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Experimental Protocol: Determining Bicine
Solubility
This section outlines a standardized "shake-flask" method, a reliable approach for determining

the thermodynamic equilibrium solubility of a compound like Bicine.

Objective
To quantify the maximum concentration of Bicine powder that dissolves in a given solvent

(e.g., deionized water) at a specified, constant temperature to achieve a saturated solution.

Materials
Bicine powder (high purity)

Solvent (e.g., Type I deionized water)

Analytical balance (± 0.1 mg)

Thermostatic orbital shaker or water bath

Calibrated thermometer

Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.22 µm pore size)

pH meter

Drying oven and desiccator

Glass vials with screw caps

Methodology
Temperature Equilibration: Calibrate the thermostatic shaker/water bath to the desired

experimental temperature (e.g., 25°C). Place a sealed container with the solvent in the bath
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to allow it to reach thermal equilibrium.

Sample Preparation: Add an excess amount of Bicine powder to a known volume of the

temperature-equilibrated solvent in a sealed glass vial. The excess solid is crucial to ensure

that equilibrium with the solid phase is achieved.

Equilibration: Place the vial in the thermostatic shaker and agitate at a constant speed. A

period of 24 to 48 hours is typically sufficient to ensure the solution has reached equilibrium.

The solution should appear as a slurry with undissolved solid material.

Phase Separation: After equilibration, cease agitation and allow the vial to stand undisturbed

in the temperature bath for at least 2 hours to permit the excess solid to settle.

Sample Withdrawal: Carefully withdraw an aliquot of the clear supernatant using a pipette. To

avoid disturbing the sediment, it is advisable to pre-wet the pipette tip with the solution.

Filtration: Immediately filter the collected aliquot through a syringe filter into a clean, pre-

weighed vial. This step removes any fine, suspended particles that could falsely elevate the

measured solubility.

Quantification (Gravimetric Method):

Accurately weigh the vial containing the clear filtrate.

Place the vial in a drying oven at a temperature sufficient to evaporate the solvent without

degrading the Bicine (e.g., 60-70°C) until a constant weight is achieved.

Transfer the vial to a desiccator to cool to room temperature before re-weighing.

The difference between the final and initial vial weights gives the mass of the dissolved

Bicine.

Calculation: Calculate the solubility using the following formula:

Solubility (g / 100 mL) = (Mass of dissolved Bicine (g) / Volume of solvent in aliquot (mL))

* 100

Figure 2. Experimental workflow for determining the solubility of Bicine powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b094160?utm_src=pdf-custom-synthesis
https://www.goldbio.com/products/bicine
https://wap.guidechem.com/question/what-is-bicine-and-its-applica-id130371.html
https://www.hopaxfc.com/en/product/bicine-buffer
https://hbxdsbio.goldsupplier.com/blog/19317.html
https://www.benchchem.com/product/b094160#solubility-of-bicine-powder-in-water-and-other-solvents
https://www.benchchem.com/product/b094160#solubility-of-bicine-powder-in-water-and-other-solvents
https://www.benchchem.com/product/b094160#solubility-of-bicine-powder-in-water-and-other-solvents
https://www.benchchem.com/product/b094160#solubility-of-bicine-powder-in-water-and-other-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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